Cas no 18331-73-2 (Benzoic acid, 2-amino-5-butyl-)

• Product Name: Benzoic acid, 2-amino-5-butyl-
• CAS No: 18331-73-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1377132
• PubChem ID: 20139216
• Update Time: 2025-04-20

Benzoic acid, 2-amino-5-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-butyl-
• 5-n-butylanthranilic acid
• SWFLRTCKPHKGSR-UHFFFAOYSA-N
• 2-amino-5-butylBenzoic acid
• DA-08987
• SCHEMBL10364256
• 18331-73-2

• Inchi： 1S/C11H15NO2/c1-2-3-4-8-5-6-10(12)9(7-8)11(13)14/h5-7H,2-4,12H2,1H3,(H,13,14)
• InChI Key： SWFLRTCKPHKGSR-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(=C1)CCCC)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives